Cas no 33252-69-6 (5-methoxy-6-methylpyridin-2-ol)

• Product Name: 5-methoxy-6-methylpyridin-2-ol
• CAS No: 33252-69-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD11215518
• CID: 1456542
• PubChem ID: 22754801
• Update Time: 2025-08-03

5-methoxy-6-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-methylpyridin-2(1H)-one
• 2-pyridinol, 5-methoxy-6-methyl-
• 5-Methoxy-6-methylpyridin-2-ol
• LogP
• 5-methoxy-6-methyl-1H-pyridin-2-one
• 5-methoxy-6-methyl-2(1H)-Pyridinone
• AB63862
• 33252-69-6
• EN300-255600
• AKOS006309850
• SCHEMBL11643785
• DA-37185
• DTXSID30628115
• 5-methoxy-6-methylpyridin-2-ol

• MDL： MFCD11215518
• Inchi： 1S/C7H9NO2/c1-5-6(10-2)3-4-7(9)8-5/h3-4H,1-2H3,(H,8,9)
• InChI Key： QACVVJNJAFZAFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(NC=1C)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.516
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-methoxy-6-methylpyridin-2-ol

Introduction to 5-methoxy-6-methylpyridin-2-ol (CAS No. 33252-69-6)

5-methoxy-6-methylpyridin-2-ol, identified by its Chemical Abstracts Service (CAS) number 33252-69-6, is a heterocyclic organic compound belonging to the pyridine family. This compound features a pyridine core substituted with a methoxy group at the 5-position and a methyl group at the 6-position, along with a hydroxyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in pharmaceutical synthesis and industrial applications.

The chemical structure of 5-methoxy-6-methylpyridin-2-ol contributes to its versatility in chemical reactions. The presence of both electron-donating methoxy and methyl groups enhances its reactivity, making it a useful precursor in the synthesis of more complex molecules. The hydroxyl group further increases its potential for further functionalization, enabling diverse chemical modifications that can tailor its properties for specific applications.

In recent years, 5-methoxy-6-methylpyridin-2-ol has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug development. Researchers have explored its utility in synthesizing novel bioactive compounds, particularly those targeting neurological and inflammatory disorders. The compound’s ability to act as a scaffold allows for the creation of derivatives with enhanced pharmacological properties.

One notable application of 5-methoxy-6-methylpyridin-2-ol is in the development of neuroprotective agents. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in neurodegenerative processes. For instance, modifications to the pyridine ring have shown promise in reducing oxidative stress and inflammation, which are key pathological mechanisms in conditions such as Alzheimer’s disease and Parkinson’s disease. These findings highlight the compound’s potential as a lead molecule in therapeutic research.

Additionally, 5-methoxy-6-methylpyridin-2-ol has been investigated for its role in anti-inflammatory drug discovery. Researchers have synthesized analogs that demonstrate significant activity against cytokine production and inflammatory pathways. The combination of methoxy and hydroxyl groups in its structure appears to modulate key signaling molecules, offering a promising approach to developing treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The industrial significance of 5-methoxy-6-methylpyridin-2-ol extends beyond pharmaceuticals. Its derivatives are utilized in agrochemicals as intermediates for synthesizing herbicides and fungicides. The compound’s stability under various environmental conditions makes it an effective component in formulations designed to protect crops from pests and diseases.

In terms of synthetic methodologies, 5-methoxy-6-methylpyridin-2-ol can be prepared through several routes, including cyclization reactions involving appropriate precursors followed by functional group transformations. Advances in catalytic processes have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. These developments have opened new avenues for incorporating this compound into industrial processes.

The safety profile of 5-methoxy-6-methylpyridin-2-ol is another critical aspect that has been thoroughly evaluated. Toxicological studies have demonstrated that the compound exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure may require caution due to potential cumulative effects. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended during its synthesis and handling to ensure worker safety.

Environmental considerations also play a role in the use of 5-methoxy-6-methylpyridin-2-ol. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound’s production remains environmentally responsible.

The future prospects for 5-methoxy-6-methylpyridin-2-ol appear promising, with ongoing research exploring new derivatives and applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative uses for this versatile compound. As our understanding of its properties continues to grow, so too will its importance in advancing chemical biology and drug discovery.